Cas no 1258269-03-2 (ethyl 3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole-5-carboxylate)
![ethyl 3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole-5-carboxylate structure](https://ossimg.kuujia.com/scimg/1258500/1258269-03-2x500.png)
1258269-03-2 structure
Product Name:ethyl 3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole-5-carboxylate
CAS No:1258269-03-2
MF:C12H9F3N2O4
MW:302.206073522568
MDL:MFCD30489262
CID:2359638
PubChem ID:86711474
Update Time:2024-11-06
ethyl 3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-(4-(trifluoromethoxy)phenyl)-1,2,4-oxadiazole-5-carboxylate
- ZXBUAPSNJVMKFJ-UHFFFAOYSA-N
- 099T740
- ethyl 3-(4(trifluoromethoxy)phenyl)-1,2,4-oxadiazole-5-carboxylate
- 3-(4-Trifluoromethoxy-phenyl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
- ethyl 3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole-5-carboxylate
- DB-187324
- MFCD30489262
- P19315
- BS-43436
- 1258269-03-2
- SCHEMBL15486814
- ethyl3-(4-(trifluoromethoxy)phenyl)-1,2,4-oxadiazole-5-carboxylate
- CS-0184780
-
- MDL： MFCD30489262
- Inchi： 1S/C12H9F3N2O4/c1-2-19-11(18)10-16-9(17-21-10)7-3-5-8(6-4-7)20-12(13,14)15/h3-6H,2H2,1H3
- InChI Key： ZXBUAPSNJVMKFJ-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(C2=NOC(C(=O)OCC)=N2)=CC=1)(F)F
Computed Properties
- Exact Mass: 302.05144126g/mol
- Monoisotopic Mass: 302.05144126g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.4
- XLogP3: 3.5
ethyl 3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM476321-100mg |
ethyl 3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole-5-carboxylate |
1258269-03-2 | 95%+ | 100mg |
$*** | 2023-04-03 | |
| Chemenu | CM476321-250mg |
ethyl 3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole-5-carboxylate |
1258269-03-2 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM476321-1g |
ethyl 3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole-5-carboxylate |
1258269-03-2 | 95%+ | 1g |
$*** | 2023-04-03 | |
| eNovation Chemicals LLC | D641748-100mg |
ethyl 3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole-5-carboxylate |
1258269-03-2 | 97% | 100mg |
$250 | 2024-07-21 | |
| eNovation Chemicals LLC | D641748-250MG |
ethyl 3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole-5-carboxylate |
1258269-03-2 | 97% | 250mg |
$360 | 2024-07-21 | |
| eNovation Chemicals LLC | D641748-500MG |
ethyl 3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole-5-carboxylate |
1258269-03-2 | 97% | 500mg |
$480 | 2024-07-21 | |
| eNovation Chemicals LLC | D641748-1G |
ethyl 3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole-5-carboxylate |
1258269-03-2 | 97% | 1g |
$600 | 2024-07-21 | |
| eNovation Chemicals LLC | D641748-5G |
ethyl 3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole-5-carboxylate |
1258269-03-2 | 97% | 5g |
$1805 | 2024-07-21 | |
| eNovation Chemicals LLC | D655580-1g |
Ethyl 3-(4-(trifluoromethoxy)phenyl)-1,2,4-oxadiazole-5-carboxylate |
1258269-03-2 | 95% | 1g |
$565 | 2024-06-03 | |
| Chemenu | CM476321-500mg |
ethyl 3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole-5-carboxylate |
1258269-03-2 | 95%+ | 500mg |
$*** | 2023-04-03 |
ethyl 3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole-5-carboxylate Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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